Cas no 2138389-89-4 (tert-butyl cis-3a-amino-1,3,4,5,6,6a-hexahydrocyclopenta[c]pyrrole-2-carboxylate)

• Product Name: tert-butyl cis-3a-amino-1,3,4,5,6,6a-hexahydrocyclopenta[c]pyrrole-2-carboxylate
• CAS No: 2138389-89-4
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 4641157
• Update Time: 2025-07-20

tert-butyl cis-3a-amino-1,3,4,5,6,6a-hexahydrocyclopenta[c]pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Cyclopenta[c]pyrrole-2(1H)-carboxylic acid, 3a-aminohexahydro-, 1,1-dimethylethyl ester, (3aR,6aS)-rel-
• rac-tert-butyl (3aR,6aS)-3a-amino-octahydrocyclopenta[c]pyrrole-2-carboxylate, cis
• tert-butyl cis-3a-amino-1,3,4,5,6,6a-hexahydrocyclopenta[c]pyrrole-2-carboxylate

• Inchi： 1S/C12H22N2O2/c1-11(2,3)16-10(15)14-7-9-5-4-6-12(9,13)8-14/h9H,4-8,13H2,1-3H3/t9-,12-/m0/s1
• InChI Key： XLKQNJITZONLDY-CABZTGNLSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@@]2(N)CCC[C@@]2([H])C1

Additional information on tert-butyl cis-3a-amino-1,3,4,5,6,6a-hexahydrocyclopenta[c]pyrrole-2-carboxylate

Introduction to Tert-butyl cis-3a-amino-1,3,4,5,6,6a-hexahydrocyclopenta[c]pyrrole-2-carboxylate (CAS No. 2138389-89-4)

Tert-butyl cis-3a-amino-1,3,4,5,6,6a-hexahydrocyclopenta[c]pyrrole-2-carboxylate, identified by its CAS number 2138389-89-4, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic molecules, specifically featuring a cyclopenta[c]pyrrole core structure, which is a fused bicyclic system comprising a cyclopentane ring and a pyrrole ring. The presence of multiple functional groups, including an amino group at the 3a-position and a tert-butyl ester at the 2-position, contributes to its unique chemical properties and potential biological activities.

The synthesis and characterization of Tert-butyl cis-3a-amino-1,3,4,5,6,6a-hexahydrocyclopenta[c]pyrrole-2-carboxylate have been subjects of extensive research due to its structural complexity and the potential for diverse pharmacological applications. The compound's stereochemistry, particularly the cis configuration at the 3a-position, plays a crucial role in determining its biological interactions. This stereochemical feature is often critical in drug design, as it can significantly influence binding affinity and metabolic stability.

In recent years, there has been growing interest in cyclopenta[c]pyrrole derivatives as scaffolds for developing novel therapeutic agents. These heterocycles exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The amino group at the 3a-position of Tert-butyl cis-3a-amino-1,3,4,5,6,6a-hexahydrocyclopenta[c]pyrrole-2-carboxylate provides a site for further functionalization or interaction with biological targets. Additionally, the tert-butyl ester moiety enhances solubility and stability under various conditions, making it a valuable intermediate in drug development.

One of the most compelling aspects of this compound is its potential application in the synthesis of biologically active molecules. Researchers have been exploring its utility as a precursor for more complex derivatives that could target specific disease pathways. For instance, modifications at the amino group could lead to peptidomimetics or protease inhibitors, while alterations at the ester position might yield novel kinase inhibitors or other enzyme-targeting agents.

The chemical properties of Tert-butyl cis-3a-amino-1,3,4,5,6,6a-hexahydrocyclopenta[c]pyrrole-2-carboxylate make it an attractive candidate for further investigation. Its hexahydrocyclopenta[c]pyrrole core provides a rigid scaffold that can be fine-tuned through structural modifications to optimize binding interactions with biological receptors. This flexibility allows chemists to design molecules with high specificity and efficacy.

Recent advances in computational chemistry have also facilitated the study of this compound. Molecular modeling techniques can predict how Tert-butyl cis-3a-amino-1,3,4,5,6,6a-hexahydrocyclopenta[c]pyrrole-2-carboxylate interacts with biological targets at the atomic level. These predictions are invaluable for guiding experimental efforts and optimizing lead compounds for drug development. Additionally， virtual screening methods have been employed to identify potential binding partners and assess the compound's pharmacokinetic properties.

The synthesis of Tert-butyl cis-3a-amino-1，3，4，5，6，6а-hexahydrocyclopenta[c]pyrrole -2-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Key steps include cyclization reactions to form the cyclopenta[c]pyrrole core， followed by functional group transformations such as hydroamination or esterification. The stereochemistry must be carefully maintained throughout these processes， as any deviations could lead to unwanted isomers with different biological activities.

In conclusion， Tert-butyl cis - 3а - amino - 1， 3 ， 4 ， 5 ， 6 ， 6а - hexahydrocyclopenta [ c ] py r role - 2 - carboxy l ate ( CAS No . 2138389 - 89 - 4 ) is a structurally complex and biologically promising compound that warrants further exploration in pharmaceutical research。 Its unique features， including the cyclopenta [ c ] py r role core ， amino group ， and tert-butyl ester ， make it a versatile scaffold for developing novel therapeutic agents。 With ongoing advancements in synthetic chemistry and computational biology， this compound holds great potential for contributing to future medical breakthroughs。